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Compound of Interest

Compound Name: Nitromethane

Cat. No.: B149229

Essential Safety and Handling Guide for
Nitromethane

This guide provides immediate safety, operational, and disposal protocols for the handling of
nitromethane in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure the safe and compliant use of this chemical.

Nitromethane (CHsNO2) is a flammable, colorless liquid that is a suspected carcinogen and
can be toxic if inhaled or ingested.[1][2] It is also shock-sensitive and can become explosive,
particularly when heated or contaminated with incompatible materials such as amines, acids, or
bases.[1][2][3] Adherence to strict safety protocols is mandatory to mitigate these risks.

Personal Protective Equipment (PPE)

The following personal protective equipment is required when handling nitromethane.
Disposable nitrile gloves are not sufficient for protection.[1][2]
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PPE Category

Specification

Hand Protection

Neoprene, Butyl, Polyvinyl Alcohol (PVA), or
Viton gloves are recommended. Heavy-duty
nitrile gloves are also acceptable.[1][2][4] Check

glove integrity before each use.[4]

Eye Protection

ANSI Z87.1-compliant safety glasses are
required at a minimum.[1][2] Safety goggles
should be worn if there is a splash hazard.[1][2]

Skin and Body

A flame-resistant lab coat is mandatory.[1][2]

Respiratory

In case of insufficient ventilation, use a NIOSH-
approved respirator.[5] For exposures potentially
exceeding 750 ppm, a self-contained breathing
apparatus (SCBA) with a full facepiece is

necessary.[5]

Additional

A face shield and blast shield should be used

when heating nitromethane.[4]

Occupational Exposure L

Limit Type

Organization

imit

Value

OSHA

100 ppm (8-hour Time-
Weighted Average)

ACGIH

20 ppm (8-hour Time-Weighted

Average)

Operational Plan: Step-by-Step Handling

Procedures

1. Preparation and Engineering Controls:

o All work with nitromethane must be conducted in a well-ventilated chemical fume hood.[1]

[2]

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2023/06/20172420/CSP-Nitromethane.pdf
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_Nitromethane_NitroMethane.pdf
https://uwm.edu/safety-health/wp-content/uploads/sites/405/2019/01/SOP-for-Nitromethane.docx
https://uwm.edu/safety-health/wp-content/uploads/sites/405/2019/01/SOP-for-Nitromethane.docx
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2023/06/20172420/CSP-Nitromethane.pdf
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_Nitromethane_NitroMethane.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2023/06/20172420/CSP-Nitromethane.pdf
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_Nitromethane_NitroMethane.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2023/06/20172420/CSP-Nitromethane.pdf
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_Nitromethane_NitroMethane.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1386.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1386.pdf
https://uwm.edu/safety-health/wp-content/uploads/sites/405/2019/01/SOP-for-Nitromethane.docx
https://www.benchchem.com/product/b149229?utm_src=pdf-body
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2023/06/20172420/CSP-Nitromethane.pdf
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_Nitromethane_NitroMethane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Ensure all equipment and lines are electrically grounded to prevent static discharge.[1][2]

An emergency eyewash and safety shower must be located within a 10-second travel
distance and be unobstructed.[4]

Keep a spill kit with non-combustible absorbent materials (e.g., sand, vermiculite,
diatomaceous earth) readily available.[4][5] Do not use combustible materials like sawdust.

[5]
. Storage:

Store nitromethane in a cool, dry, and well-ventilated area, away from direct sunlight and
heat sources.[1][2][3]

Use an approved flammable cabinet or a refrigerator rated for flammable storage.[1][2]
Keep containers tightly closed and, if possible, store under an inert gas.[1][2]

Store separately from incompatible materials, which include amines, strong acids, strong
bases, strong oxidizing agents, strong reducing agents, and copper.[1][2]

. Handling:

Avoid mechanical friction, shock, and exposure to elevated temperatures, as these can lead
to explosive decomposition.[5]

Use non-sparking tools and take precautionary measures against static discharge.[6][7]
Do not smoke, eat, or drink in areas where nitromethane is handled.[6]

Wash hands thoroughly after handling.[6]

Disposal Plan

1. Waste Collection:

« All nitromethane waste and contaminated materials (e.g., absorbent materials from spills,
used paper towels) are considered hazardous waste.[1]
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o Collect waste in a designated, properly labeled, and sealed container.

2. Disposal Procedure:

o Dispose of nitromethane waste through your institution's hazardous waste program.
e Do not dispose of nitromethane down the drain or with general waste.

» For specific disposal recommendations, contact your state's Department of Environmental
Protection (DEP) or your regional Environmental Protection Agency (EPA) office.[5]

e One suggested method for small amounts of old fuel is to allow the nitromethane and
methanol to evaporate in a safe, open-air location, and then dispose of the remaining oil as
waste oil.[8][9]

Emergency Procedures

Spill Response Workflow

Click to download full resolution via product page

Caption: Workflow for responding to a nitromethane spill.
First Aid:

o Skin Contact: Immediately remove contaminated clothing and flush the affected skin with
water for at least 15 minutes.[1][2] Seek immediate medical attention.[1][2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present.[2] Seek immediate medical attention.[2]
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 Inhalation: Move the person to fresh air.[2] Seek immediate medical attention.[2]

« Ingestion: Do not induce vomiting.[2] Rinse the mouth with water and consult a physician
immediately.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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